Cas no 65854-72-0 (2-Amino-5-chlorobenzophenone-d5)

• Product Name: 2-Amino-5-chlorobenzophenone-d5
• CAS No: 65854-72-0
• MF: C₁₃H₁₀ClNO
• MW: 236.708410739899
• CID: 1064463
• PubChem ID: 21856549
• Update Time: 2025-10-29

2-Amino-5-chlorobenzophenone-d5 Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chlorobenzophenone-d5
• 2-AMINO-5-CHLOROBENZOPHENONE-D5, YELLOW SOLID
• (2-amino-5-chlorophenyl)-(2,3,4,5,6-pentadeuteriophenyl)methanone
• DB-292814
• 2-[(2,3,4,5,6-?H?)benzoyl]-4-chloroaniline
• 65854-72-0
• (2-Amino-5-chlorophenyl)[(~2~H_5_)phenyl]methanone
• DTXSID80618889
• CS-0202339
• SCHEMBL18095004
• HY-77785S

• Inchi： 1S/C13H10ClNO/c14-10-6-7-12(15)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H,15H2/i1D,2D,3D,4D,5D
• InChI Key： ZUWXHHBROGLWNH-RALIUCGRSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)N

Computed Properties

• Exact Mass: 231.04500
• Monoisotopic Mass: 236.0764754g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 3.73440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Amino-5-chlorobenzophenone-d5

Comprehensive Guide to 2-Amino-5-chlorobenzophenone-d5 (CAS No. 65854-72-0): Properties, Applications, and Market Insights

2-Amino-5-chlorobenzophenone-d5 (CAS No. 65854-72-0) is a deuterated derivative of 2-amino-5-chlorobenzophenone, widely used in pharmaceutical research, analytical chemistry, and material science. This compound is particularly valuable for its isotopic labeling properties, making it a critical tool in mass spectrometry and NMR spectroscopy. With the increasing demand for stable isotope-labeled compounds, 2-Amino-5-chlorobenzophenone-d5 has gained significant attention in both academic and industrial research.

The chemical structure of 2-Amino-5-chlorobenzophenone-d5 features a benzophenone core substituted with an amino group at the 2-position and a chlorine atom at the 5-position. The deuterium atoms (d5) replace hydrogen atoms, enhancing its utility in deuterium labeling studies. Researchers often inquire about its synthesis methods, solubility, and stability under various conditions, which are crucial for experimental design.

One of the most common applications of 2-Amino-5-chlorobenzophenone-d5 is in drug metabolism studies. Pharmaceutical companies leverage its isotopic properties to track metabolites and understand pharmacokinetics. Recent trends in personalized medicine and precision drug development have further amplified its importance. Additionally, this compound is used in environmental analysis to detect trace pollutants, aligning with the growing focus on sustainability and green chemistry.

The market for deuterated compounds like 2-Amino-5-chlorobenzophenone-d5 is expanding, driven by advancements in analytical instrumentation and increasing R&D investments. Key players in the industry are focusing on improving purity levels and cost-effective production methods to meet rising demand. Researchers frequently search for suppliers of 2-Amino-5-chlorobenzophenone-d5, technical data sheets, and custom synthesis options, highlighting the need for accessible and reliable information.

From a regulatory perspective, 2-Amino-5-chlorobenzophenone-d5 is not classified as a hazardous material, making it easier to handle and transport. However, proper laboratory safety protocols should always be followed. Its compatibility with organic solvents and aqueous systems makes it versatile for various experimental setups.

In summary, 2-Amino-5-chlorobenzophenone-d5 (CAS No. 65854-72-0) is a pivotal compound in modern scientific research. Its applications span pharmaceutical development, environmental testing, and advanced material science. As the demand for isotope-labeled chemicals grows, this compound will continue to play a vital role in cutting-edge research and innovation.